Cas no 2141677-56-5 ((4-aminobut-2-yn-1-yl)(methyl)(pent-4-en-1-yl)amine)

• Product Name: (4-aminobut-2-yn-1-yl)(methyl)(pent-4-en-1-yl)amine
• CAS No: 2141677-56-5
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 6560786
• PubChem ID: 165518519
• Update Time: 2025-06-28

(4-aminobut-2-yn-1-yl)(methyl)(pent-4-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• (4-aminobut-2-yn-1-yl)(methyl)(pent-4-en-1-yl)amine
• 2141677-56-5
• EN300-1291042

• Inchi： 1S/C10H18N2/c1-3-4-6-9-12(2)10-7-5-8-11/h3H,1,4,6,8-11H2,2H3
• InChI Key： OFNVOVYVVIODTH-UHFFFAOYSA-N
• SMILES： N(C)(CC#CCN)CCCC=C

Computed Properties

• Exact Mass: 166.146998583g/mol
• Monoisotopic Mass: 166.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.3Ų

Additional information on (4-aminobut-2-yn-1-yl)(methyl)(pent-4-en-1-yl)amine

The Compound (4-Aminobut-2-yn-1-yl)(Methyl)(Pent-4-en-1-yl)amine: A Comprehensive Overview

The compound (4-Aminobut-2-yn-1-yl)(Methyl)(Pent-4-en-1-yl)amine with CAS No: 2141677-56-5 is a unique organic molecule that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes an amino group, a methyl group, and a pentenyl group attached to a butynyl backbone. The presence of multiple functional groups makes it versatile for various applications in chemical synthesis and drug development.

Recent studies have highlighted the potential of (4-Aminobut-2-yn-1-yl)(Methyl)(Pent-4-en-1-yliamine) in the development of advanced materials, particularly in the creation of novel polymers and drug delivery systems. Its ability to undergo multiple types of chemical reactions, including nucleophilic additions and condensations, has made it a valuable building block in organic synthesis.

One of the most promising areas of research involving this compound is its application in medicinal chemistry. Scientists have explored its potential as a precursor for bioactive molecules, including antibiotics and anticancer agents. The compound's structure allows for easy modification, enabling researchers to tailor its properties for specific therapeutic applications.

In addition to its medicinal applications, (4-Aminobut-2-ylnyl)(Methyl)(Pent-en-yliamine) has also been studied for its role in catalytic processes. Its ability to act as a catalyst in certain organic reactions has opened new avenues for green chemistry and sustainable chemical manufacturing.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Using state-of-the-art molecular modeling techniques, researchers have been able to predict its reactivity under various conditions, paving the way for more efficient synthesis routes and improved product yields.

The compound's structural versatility also makes it an interesting candidate for use in nanotechnology. Its ability to form self-assembled structures under specific conditions has led to investigations into its potential use in creating nanostructured materials with unique electronic and mechanical properties.

In conclusion, (4-Aminobut-ylnyl)(Methyl)(Pent-en-yliamine) with CAS No: 2141677 is a multifaceted compound with wide-ranging applications across various scientific disciplines. Its continued exploration promises to yield groundbreaking discoveries that could significantly impact fields ranging from medicine to materials science.